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Compound of Interest

Compound Name: Chlorogentisylquinone

CAS No.: 333344-08-4

Cat. No.: B1244671

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorogentisylquinone is a naturally derived compound that has garnered interest for its

biological activities, including its role as an inhibitor of neutral sphingomyelinase (nSMase) and

its cytotoxic effects on cancer cell lines.[1][2] These properties make it a valuable tool for

research in areas such as signal transduction, cancer biology, and drug discovery. This

document provides detailed application notes and protocols for the use of

Chlorogentisylquinone in cell culture experiments, including methodologies for assessing its

cytotoxic effects and investigating its mechanism of action.
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Chlorogentisylquinone is a hydrophobic molecule, soluble in organic solvents such as

methanol, acetone, ethyl acetate, and dimethyl sulfoxide (DMSO), but insoluble in water and

hexane.[1] For cell culture applications, preparing a concentrated stock solution in a cell-culture

compatible solvent is essential.

Table 1: Properties of Chlorogentisylquinone

Property Value/Description Reference

Molecular Weight 171.99 g/mol [1]

Solubility

Soluble in Methanol, Acetone,

Ethyl Acetate, Chloroform.

Insoluble in Water, Hexane.

[1]

Biological Activity
Neutral Sphingomyelinase

(nSMase) Inhibitor, Cytotoxic
[1][2]

IC50 (nSMase)
1.2 µM (in rat brain

membranes)
[1][2]

IC50 (P388 cells) 7.6 µM [1]

Protocol 1: Preparation of Chlorogentisylquinone Stock
Solution

Materials:

Chlorogentisylquinone powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Procedure:

1. Aseptically weigh the desired amount of Chlorogentisylquinone powder in a sterile

microcentrifuge tube.
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2. Add the appropriate volume of sterile DMSO to achieve a high-concentration stock

solution (e.g., 10 mM).

3. Vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C

water bath may aid dissolution.

4. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

5. Store the aliquots at -20°C, protected from light.

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically

≤ 0.5%) to avoid solvent-induced cytotoxicity.

Cytotoxicity Assays
To evaluate the cytotoxic effects of Chlorogentisylquinone on cultured cells, colorimetric

assays such as the MTT and LDH assays are commonly employed. The P388 murine leukemia

cell line is a known sensitive model for this compound.[1]

Experimental Workflow for Cytotoxicity Assessment
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Cell Preparation

Treatment

Cytotoxicity Assay

Culture P388 cells to
logarithmic growth phase

Count cells and adjust
density

Seed cells into a
96-well plate

Prepare serial dilutions of
Chlorogentisylquinone

Add compound to wells

Incubate for 24-72 hours

Perform MTT or
LDH assay

Measure absorbance

Calculate cell viability
and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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